Cas no 1221722-94-6 (rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane;hydrochloride)

• Product Name: rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane;hydrochloride
• CAS No: 1221722-94-6
• MF: C₇H₁₁ClF₃N
• MW: 201.617151498795
• CID: 5098302
• Update Time: 2026-03-02

rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,6S,7S)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride
• rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane;hydrochloride

• Inchi： 1S/C7H10F3N.ClH/c8-7(9,10)5-4-2-1-3-11-6(4)5;/h4-6,11H,1-3H2;1H/t4-,5-,6-;/m0./s1
• InChI Key： PCZLFRMXTFKADK-YCLXABBFSA-N
• SMILES： [C@]12([H])[C@]([H])([C@@H]1C(F)(F)F)CCCN2.[H]Cl

Additional information on rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane;hydrochloride

Comprehensive Overview of rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride (CAS No. 1221722-94-6)

The compound rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride (CAS No. 1221722-94-6) is a highly specialized bicyclic amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the azabicyclo[4.1.0]heptane core, make it a valuable scaffold for drug discovery. Researchers are increasingly focusing on this compound due to its potential applications in modulating biological targets, particularly in the central nervous system (CNS) and metabolic disorders.

One of the most intriguing aspects of rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride is its stereochemistry. The (1R,6R,7R) configuration plays a critical role in its biological activity, as enantiopure compounds often exhibit distinct pharmacological profiles. This has led to growing interest in asymmetric synthesis methods for this compound, a topic frequently searched in academic and industrial circles. The incorporation of the trifluoromethyl group further enhances its lipophilicity and metabolic stability, key factors in modern drug design.

In recent years, the demand for fluorinated pharmaceutical intermediates has surged, driven by the success of fluorinated drugs in treating various conditions. rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride aligns perfectly with this trend, as evidenced by its increasing mentions in patent literature. Its potential as a building block for CNS-active compounds is particularly noteworthy, given the rising global focus on neurological disorders and mental health.

The synthesis of rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride typically involves multi-step organic transformations, including cyclopropanation and asymmetric reduction. These processes are often optimized for scalability, a crucial consideration for pharmaceutical manufacturers. Analytical characterization of this compound relies heavily on advanced techniques such as chiral HPLC and NMR spectroscopy, which are frequently discussed in research forums and method development circles.

From a regulatory perspective, rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride has attracted attention due to its structural similarity to various pharmacologically active compounds. However, it's important to note that current research focuses on its potential as an intermediate rather than a final active pharmaceutical ingredient. The compound's physicochemical properties, including its solubility profile and crystalline form, are active areas of investigation for formulation scientists.

The growing interest in bicyclic amine derivatives in medicinal chemistry has positioned rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride as a compound of significant research value. Its potential applications extend beyond human health, with emerging studies exploring its utility in crop protection chemicals. This versatility makes it a frequent subject in cross-disciplinary research collaborations.

Stability studies of rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride under various storage conditions have become increasingly important as researchers seek to understand its long-term behavior. These investigations often focus on temperature and humidity effects, topics commonly searched by quality control professionals in the pharmaceutical industry.

In the context of green chemistry, synthetic routes to rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride that minimize environmental impact are gaining traction. This aligns with broader industry trends toward sustainable pharmaceutical manufacturing, a hot topic in both academic and corporate research settings.

The intellectual property landscape surrounding rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride continues to evolve, with new patent applications regularly emerging. Legal professionals and researchers alike monitor these developments closely, particularly regarding synthetic methods and specific therapeutic applications.

As analytical techniques advance, the characterization of rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride becomes increasingly sophisticated. Mass spectrometry methods, especially those coupled with chromatographic separation, provide detailed structural information that supports both quality control and mechanistic studies.

The future research directions for rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride likely include expanded biological screening and structure-activity relationship studies. These investigations will build upon the compound's established profile as a versatile intermediate with significant potential in multiple therapeutic areas.